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Compound of Interest

Compound Name: Salsoline

Cat. No.: B000034 Get Quote

FOR IMMEDIATE USE: This document provides essential safety and logistical information for

laboratory professionals engaged in research and development involving Salsoline. Adherence

to these guidelines is critical for ensuring personnel safety and maintaining a secure research

environment.

Salsoline, a tetrahydroisoquinoline alkaloid, necessitates careful handling due to its potential

physiological effects and hazardous properties. This guide outlines the necessary personal

protective equipment (PPE), safe handling procedures, and proper disposal methods to

mitigate risks associated with its use.

Chemical and Physical Properties
A summary of key quantitative data for Salsoline is presented below to inform risk

assessments and handling procedures.
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Property Value Reference

Molecular Formula C₁₁H₁₅NO₂ [1][2]

Molar Mass 193.246 g/mol [1][2]

Appearance
White or almost white

crystalline powder
[1]

Melting Point 217-219 °C [1]

Density 1.106 g/cm³ [1]

Solubility
Soluble in chloroform; slightly

soluble in water and benzene
[1]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is mandatory when handling Salsoline. The

following table details the required PPE.

PPE Category Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

standards.

Protects against splashes and

airborne particles that may

cause serious eye irritation.[3]

Skin Protection

Chemical-impermeable gloves

(inspected prior to use) and

fire/flame resistant, impervious

clothing.

Prevents skin contact which

can cause irritation and

potential allergic reactions.[1]

[3]

Respiratory Protection

Use in a well-ventilated area. If

exposure limits are exceeded

or irritation is experienced, a

full-face respirator is required.

Minimizes inhalation of dust or

aerosols which may cause

respiratory irritation.[1][3]
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A systematic approach to handling Salsoline is crucial to minimize exposure and prevent

accidents. The following workflow outlines the key stages of handling, from preparation to

disposal.
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Preparation
- Assemble all necessary materials

- Don appropriate PPE

Handling
- Work in a well-ventilated fume hood

- Avoid generating dust
- Use non-sparking tools

Spill Response
- Evacuate and ventilate the area

- Use absorbent material for cleanup
- Collect waste in a sealed container

If spill occurs

Experimental Use
- Follow established laboratory protocols

- Avoid contact with skin and eyes

Waste Collection
- Segregate Salsoline waste

- Store in labeled, sealed containers

Disposal
- Arrange for licensed chemical waste disposal

- Follow all local and national regulations

Click to download full resolution via product page

Figure 1: Safe Handling Workflow for Salsoline.
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Standard Operating Procedure
While a specific, universally adopted experimental protocol for Salsoline is not available, the

following procedural steps, based on best practices for handling hazardous chemical

compounds, should be followed:

Preparation and Pre-handling:

Conduct a thorough risk assessment for the planned experiment.

Ensure all necessary safety equipment, including eyewash stations and safety showers, is

accessible and operational.

Assemble all required materials and reagents in a designated, clean workspace,

preferably within a chemical fume hood.

Don the appropriate personal protective equipment as outlined in the table above.

Handling and Use:

All manipulations of Salsoline should be carried out in a well-ventilated chemical fume

hood to minimize inhalation exposure.[3]

When handling the solid form, avoid actions that could generate dust.

Use non-sparking tools to prevent ignition sources.[3]

Measure and dispense the chemical carefully to avoid spills.

Keep containers tightly closed when not in use and store in a cool, dry, and well-ventilated

area.[3]

Spill Management:

In the event of a spill, evacuate personnel from the immediate area.[3]

Ensure adequate ventilation.

Remove all sources of ignition.[3]
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Contain the spill using an inert absorbent material.

Collect the spilled material and absorbent into a suitable, sealed container for disposal.[3]

Clean the spill area thoroughly.

Disposal Plan
Proper disposal of Salsoline and contaminated materials is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Salsoline: Unused or waste Salsoline should be collected in a designated, properly

labeled, and sealed container.

Contaminated Materials: All materials that have come into contact with Salsoline, including

gloves, absorbent pads, and weighing papers, should be treated as hazardous waste and

collected in a separate, clearly labeled container.

Disposal Method: The primary recommended method of disposal is through a licensed

chemical destruction plant or by controlled incineration with flue gas scrubbing.[3] Do not

discharge Salsoline waste into sewer systems.[3]

Container Disposal: Empty containers should be triple-rinsed with a suitable solvent. The

rinsate must be collected and disposed of as hazardous waste. The rinsed containers can

then be offered for recycling or reconditioning after being punctured to prevent reuse.[3]

Note: All waste disposal activities must be conducted in strict accordance with local, state, and

federal regulations.

Occupational Exposure Limits
Currently, specific Occupational Exposure Limits (OELs), such as Permissible Exposure Limits

(PELs) from OSHA or Threshold Limit Values (TLVs) from ACGIH, have not been established

for Salsoline. In the absence of defined OELs, it is imperative to handle Salsoline with a high

degree of caution, implementing the principle of "as low as reasonably practicable" (ALARP) for

exposure. All handling procedures should be designed to minimize the potential for any direct

contact or inhalation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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